57-74-9

Chlordane

In Stock

• CAS RN:
• 57-74-9

• Formula:
• C10H6Cl8

• InChI:
• InChI=1S/C10H6Cl8/c11-3-1-2-4(5(3)12)9(16)7(14)6(13)8(2,15)10(9,17)18/h2-5H,1H2

• InChIKey:
• BIWJNBZANLAXMG-YQELWRJZSA-N

• Chlordane (technical mixture and metabolites) appears as brown or amber very viscous liquid. Insoluble in water.
  Exposure to chlordane occurs from its past use as a pesticide. The acute (short-term) effects of chlordane in humans consist of gastrointestinal distress and neurological symptoms, such as tremors and convulsions. Chronic (long-term) inhalation exposure of humans to chlordane results in effects on the nervous system. An occupational study reported an association between chlordane exposure and non- Hodgkins's lymphoma, while other human studies did not show an association between chlordane exposure and leukemia or multiple myeloma. Animal studies have reported liver cancer in mice and male rats exposed to chlordane via ingestion. EPA has classified chlordane as a Group B2, probable human carcinogen.

N-(4-fluorophenyl)propanamide

In Stock

• CAS RN:
• 457-74-9

• Formula:
• C9H10FNO

• InChI:
• InChI=1S/C9H10FNO/c1-2-9(12)11-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3,(H,11,12)

• InChIKey:
• MXCKOVUKAAUIQS-UHFFFAOYSA-N

• N-(4-fluorophenyl)propanamide is a useful research compound. Its molecular formula is C9H10FNO and its molecular weight is 167.18 g/mol. The purity is usually 95%.

Sodium capryl lactylate

In Stock

• CAS RN:
• 13557-74-9

• Formula:
• C16H27NaO6

• InChI:
• InChI=1S/C16H28O6.Na/c1-4-5-6-7-8-9-10-11-14(17)21-13(3)16(20)22-12(2)15(18)19;/h12-13H,4-11H2,1-3H3,(H,18,19);/q;+1/p-1

• Sodium capryl lactylate is a useful research compound. Its molecular formula is C16H27NaO6 and its molecular weight is 338.37 g/mol. The purity is usually 95%.

Thiophene, 3-bromo-2-ethynyl-

In Stock

• CAS RN:
• 335157-74-9

• Formula:
• C6H3BrS

• InChI:
• InChI=1S/C6H3BrS/c1-2-6-5(7)3-4-8-6/h1,3-4H

• InChIKey:
• UBSILMGPFSXONF-UHFFFAOYSA-N

• Thiophene, 3-bromo-2-ethynyl- is a useful research compound. Its molecular formula is C6H3BrS and its molecular weight is 187.05. The purity is usually 95%.

N-(3-acetylphenyl)-3-chloro-2,2-dimethylpropanamide

In Stock

• CAS RN:
• 453557-74-9

• Formula:
• C13H16ClNO2

• InChI:
• InChI=1S/C13H16ClNO2/c1-9(16)10-5-4-6-11(7-10)15-12(17)13(2,3)8-14/h4-7H,8H2,1-3H3,(H,15,17)

• InChIKey:
• IJGOLMUXPGEDNA-UHFFFAOYSA-N

• N-(3-acetylphenyl)-3-chloro-2,2-dimethylpropanamide is a useful research compound. Its molecular formula is C13H16ClNO2 and its molecular weight is 253.72 g/mol. The purity is usually 95%.

N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide

In Stock

• CAS RN:
• 864857-74-9

• Formula:
• C18H16N4O3S2

• InChI:
• InChI=1S/C18H16N4O3S2/c1-9(23)22-5-4-11-14(7-22)27-18(15(11)16(19)24)21-17(25)10-2-3-12-13(6-10)26-8-20-12/h2-3,6,8H,4-5,7H2,1H3,(H2,19,24)(H,21,25)

• InChIKey:
• XXICEJSQPDOGCB-UHFFFAOYSA-N

• N-(6-acetyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C18H16N4O3S2 and its molecular weight is 400.47. The purity is usually 95%.

1H-[1,2]Oxazolo[3,4-d]pyrazolo[3,4-b]pyridine

• CAS RN:
• 107457-74-9

• Formula:
• C7H4N4O

• InChI:
• InChI=1S/C7H4N4O/c1-4-3-12-11-6(4)5-2-9-10-7(5)8-1/h1-3,11H

• InChIKey:
• YAPAWFSWEDLVCV-UHFFFAOYSA-N

• 1H-[1,2]Oxazolo[3,4-d]pyrazolo[3,4-b]pyridine, also known as 1H-[1,2]Oxazolo[3,4-d]pyrazolo[3,4-b]pyridine, is a useful research compound. Its molecular formula is C7H4N4O and its molecular weight is 160.136. The purity is usually 95%.

4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4-thiomethyl benzophenone

In Stock

• CAS RN:
• 898757-74-9

• Formula:
• C22H25NO3S

• InChI:
• InChI=1S/C22H25NO3S/c1-27-20-8-6-19(7-9-20)21(24)18-4-2-17(3-5-18)16-23-12-10-22(11-13-23)25-14-15-26-22/h2-9H,10-16H2,1H3

• InChIKey:
• ULWNEUGIWIZULC-UHFFFAOYSA-N

• 4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4-thiomethyl benzophenone is a useful research compound. Its molecular formula is C22H25NO3S and its molecular weight is 383.5 g/mol. The purity is usually 95%.

(4R)-4-(2-iodoethyl)-2,2-dimethyl-1,3-dioxolane

Usually In Stock

• CAS RN:
• 165657-74-9

• Formula:
• C7H13IO2

• InChI:
• InChI=1S/C7H13IO2/c1-7(2)9-5-6(10-7)3-4-8/h6H,3-5H2,1-2H3/t6-/m1/s1

• InChIKey:
• BABASTDSXZONTL-ZCFIWIBFSA-N

• (4R)-4-(2-iodoethyl)-2,2-dimethyl-1,3-dioxolane, also known as (4R)-4-(2-iodoethyl)-2,2-dimethyl-1,3-dioxolane, is a useful research compound. Its molecular formula is C7H13IO2 and its molecular weight is 256.083. The purity is usually 95%.

1-(2,2-Dioxo-6-oxa-2lambda6-thia-9-azaspiro[4.5]decan-9-yl)prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361657-74-9

• Formula:
• C10H15NO4S

• InChI:
• InChI=1S/C10H15NO4S/c1-2-9(12)11-4-5-15-10(7-11)3-6-16(13,14)8-10/h2H,1,3-8H2

• InChIKey:
• LTTWABHDVFKDHC-UHFFFAOYSA-N

• 1-(2,2-Dioxo-6-oxa-2lambda6-thia-9-azaspiro[4.5]decan-9-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C10H15NO4S and its molecular weight is 245.29. The purity is usually 95%.

3-Bromo-1-methyl-1h-1,2,4-triazol-5-amine

In Stock

• CAS RN:
• 1365957-74-9

• Formula:
• C3H5BrN4

• InChI:
• InChI=1S/C3H5BrN4/c1-8-3(5)6-2(4)7-8/h1H3,(H2,5,6,7)

• InChIKey:
• KXUVBUJQRLQSMU-UHFFFAOYSA-N

• 3-Bromo-1-methyl-1h-1,2,4-triazol-5-amine is a useful research compound. Its molecular formula is C3H5BrN4 and its molecular weight is 177.00 g/mol. The purity is usually 95%.

N1-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(1-phenylethyl)oxalamide

In Stock

• CAS RN:
• 1904357-74-9

• Formula:
• C20H20N2O4S

• InChI:
• InChI=1S/C20H20N2O4S/c1-14(15-7-3-2-4-8-15)22-19(24)18(23)21-13-20(25,16-9-5-11-26-16)17-10-6-12-27-17/h2-12,14,25H,13H2,1H3,(H,21,23)(H,22,24)

• InChIKey:
• DMCVOUVIKAKLBG-UHFFFAOYSA-N

• N1-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(1-phenylethyl)oxalamide is a useful research compound. Its molecular formula is C20H20N2O4S and its molecular weight is 384.45. The purity is usually 95%.

3-Bromo-1-methyl-1h-1,2,4-triazol-5-amine

• CAS RN:
• 1365957-74-9; 2173101-14-7

• Formula:
• C3H5BrN4

• InChI:
• InChI=1S/C3H5BrN4/c1-8-3(5)6-2(4)7-8/h1H3,(H2,5,6,7)

• InChIKey:
• KXUVBUJQRLQSMU-UHFFFAOYSA-N

• 3-Bromo-1-methyl-1h-1,2,4-triazol-5-amine is a useful research compound. Its molecular formula is C3H5BrN4 and its molecular weight is 177.005. The purity is usually 95%.